Cas no 77101-87-2 (Verrucarin A,2',3'-didehydro-2'-deoxy-8-hydroxy-, (2'E,8S)- (9CI))

Verrucarin A,2',3'-didehydro-2'-deoxy-8-hydroxy-, (2'E,8S)- (9CI) structure
77101-87-2 structure
Product Name:Verrucarin A,2',3'-didehydro-2'-deoxy-8-hydroxy-, (2'E,8S)- (9CI)
CAS No:77101-87-2
MF:C27H32O9
MW:500.537589073181
CID:567493
PubChem ID:121231144
Update Time:2025-04-19

Verrucarin A,2',3'-didehydro-2'-deoxy-8-hydroxy-, (2'E,8S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Verrucarin A,2',3'-didehydro-2'-deoxy-8-hydroxy-, (2'E,8S)- (9CI)
    • verrucarin L
    • 4075LPO5WF
    • Verrucarin A, 2',3'-didehydro-2'-deoxy-8-hydroxy-, (2'E,8S)-
    • 77101-87-2
    • UNII-4075LPO5WF
    • Inchi: 1S/C27H32O9/c1-16-8-9-32-22(29)6-4-5-7-23(30)36-19-12-21-27(15-34-27)25(19,3)26(14-33-24(31)10-16)13-18(28)17(2)11-20(26)35-21/h4-7,10-11,18-21,28H,8-9,12-15H2,1-3H3/b6-4+,7-5-,16-10?/t18-,19+,20+,21+,25+,26+,27-/m0/s1
    • InChI Key: BOMPKFLFSCDGLF-VELDFUOXSA-N
    • SMILES: O1C[C@]21[C@H]1C[C@@H]3[C@]2(C)[C@@]2(COC(C=C(C)CCOC(C=CC=CC(=O)O3)=O)=O)C[C@@H](C(C)=C[C@H]2O1)O |c:23,t:21|

Computed Properties

  • Exact Mass: 500.204633
  • Monoisotopic Mass: 500.204633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 0
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.34
  • Boiling Point: 778.9°C at 760 mmHg
  • Flash Point: 262.4°C
  • Refractive Index: 1.597
  • PSA: 120.89000
  • LogP: 2.09070

Verrucarin A,2',3'-didehydro-2'-deoxy-8-hydroxy-, (2'E,8S)- (9CI) Security Information

  • Hazardous Material transportation number:UN 3172
  • Packing Group:I
  • Hazard Level:6.1(a)
  • HazardClass:6.1(a)
  • PackingGroup:I
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